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Chemical Properties and Performance Comparison

The table below summarizes the key characteristics of MEGA-10 and CHAPS based on experimental data

and technical specifications [1] [2] [3].

Property MEGA-10 CHAPS

Chemical Class Nonionic glucamide [1] Zwitterionic cholamidopropyl derivative [1] [3]

Critical Micelle
Concentration
(CMC)

3.5-5.0 mM (in pH 7.2 PBS)

[1]

6-10 mM [3]

Aggregation
Number

Information not specific 4-14 [3]

Micellar Molecular
Weight

Information not specific ~6,150 Da [3]
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Property MEGA-10 CHAPS

Protein
Stabilization
Efficacy

Good membrane invasion
and moderate protein

stabilization (inference from
MEGA-9 data) [2]

Effective at stabilizing proteins at interfaces;
can prevent aggregation [4]

Key Strengths Effective at penetrating lipid
bilayers [2]

High CMC allows for easy removal via dialysis;
combines properties of sulfobetaine and bile

salt detergents; good for maintaining protein
conformation [1] [3]

Considerations May be a less effective
stabilizer for some proteins

compared to CHAPS [2]

Can cause unfolding of certain proteins (e.g.,
ovalbumin) at higher concentrations (≥5 mM)

[4]

Supporting Experimental Data and Protocols

The comparative data is derived from the following experimental contexts:

1. Thermodynamic and Synergism Studies A study measured the surface tension of pure and mixed

surfactant systems to determine CMC values and synergism. The CMC for pure MEGA-10 was found to be

5.0 mM, and for CHAPS, it was 8.0 mM in a pH 7.2 phosphate buffer solution. When mixed, the systems

showed marked synergistic phenomena, meaning the combination performed better than expected, with

enhanced surface activity and micellization [1].

2. Computational Screening for Protein Solubilization An all-atom molecular dynamics study evaluated

detergents for their ability to solubilize and stabilize the membrane protein hGOAT. The process was broken

down into:

Membrane Invasion: The detergent's ability to penetrate a lipid bilayer and extract the protein.
MEGA-9 (a homologue of MEGA-10) showed >45% membrane invasion, indicating the MEGA

series is effective at this initial step [2].
Protein Stabilization: The ability to maintain the protein's native fold after extraction. CHAPS was

ranked as one of the top detergents, supporting the lowest structural fluctuation (RMSF), indicating
strong stabilization of the protein structure [2]. MEGA-9 was identified as a strong candidate because
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it was effective in both invasion and stabilization, while many other detergents were strong in only one

area [2].

3. Experimental Protein Stabilization Protocol A study on stabilizing proteins at a water/methylene

chloride interface provides a clear protocol demonstrating CHAPS's efficacy [4]:

Problem: Emulsification of aqueous protein solutions triggered the formation of water-insoluble
aggregates at the interface, leading to low recovery of proteins like β-lactoglobulin (36%).

Solution: Adding 5 mM CHAPS to the aqueous phase raised the recovery of β-lactoglobulin to 96%.
Methodology: The protein solution, with or without detergent, was emulsified in methylene chloride.

After incubation, the mixture was centrifuged, and the amount of protein recovered in the aqueous
phase was quantified and compared. This demonstrates CHAPS's direct role in preventing interfacial

denaturation [4].

Experimental Workflow Visualization

The diagram below illustrates the key steps for evaluating detergent efficacy in stabilizing proteins at an

interface, based on the experimental protocol [4].
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Key Conclusions for Researchers

Choose MEGA-10 for efficient initial extraction and solubilization of membrane proteins from lipid
bilayers, as suggested by its homolog's performance in computational screening [2].

Choose CHAPS for superior stabilization of soluble proteins at interfaces and situations where easy
detergent removal via dialysis is beneficial [4] [3]. CHAPS is also a strong candidate for solubilizing

membrane proteins while maintaining their native structure [2].
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Consider Mixtures for potential synergistic effects. Research indicates that blending CHAPS with

MEGA surfactants can result in enhanced surface activity and mixed micelle formation, potentially
offering better overall performance than either detergent alone [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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